Cas no 2640948-84-9 (2-Methyl-3-[(pyridin-4-yl)methoxy]pyridine)

• Product Name: 2-Methyl-3-[(pyridin-4-yl)methoxy]pyridine
• CAS No: 2640948-84-9
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 5327788
• PubChem ID: 152858586
• Update Time: 2025-08-04

2-Methyl-3-[(pyridin-4-yl)methoxy]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-(4-pyridinylmethoxy)pyridine
• AKOS040711067
• F6619-9111
• 2640948-84-9
• 2-methyl-3-[(pyridin-4-yl)methoxy]pyridine
• 2-Methyl-3-[(pyridin-4-yl)methoxy]pyridine

• Inchi： 1S/C12H12N2O/c1-10-12(3-2-6-14-10)15-9-11-4-7-13-8-5-11/h2-8H,9H2,1H3
• InChI Key： TXBNGJICZVWYGW-UHFFFAOYSA-N
• SMILES： O(C1=CC=CN=C1C)CC1C=CN=CC=1

Computed Properties

• Exact Mass: 200.094963011g/mol
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35Ų

Experimental Properties

• Density: 1.132±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 340.2±32.0 °C(Predicted)
• pka: 5.83±0.10(Predicted)

Additional information on 2-Methyl-3-[(pyridin-4-yl)methoxy]pyridine

2-Methyl-3-[(pyridin-4-yl)methoxy]pyridine (CAS No. 2640948-84-9): A Comprehensive Overview

2-Methyl-3-[(pyridin-4-yl)methoxy]pyridine, a compound with the CAS registry number 2640948-84-9, is an intriguing organic molecule that has garnered significant attention in the fields of chemistry and pharmacology. This compound belongs to the class of pyridines, which are aromatic six-membered rings with one nitrogen atom. The structure of 2-Methyl-3-[(pyridin-4-yl)methoxy]pyridine features a methyl group at the 2-position and a methoxy group substituted with a pyridin-4-yl moiety at the 3-position, making it a derivative of pyridine with unique electronic and steric properties.

The synthesis of 2-Methyl-3-[(pyridin-4-yl)methoxy]pyridine involves a series of carefully designed organic reactions, often employing coupling agents or nucleophilic substitutions to introduce the desired substituents onto the pyridine ring. The compound's structure has been optimized for stability and reactivity, making it a valuable precursor in various chemical transformations. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive molecules, particularly in drug discovery programs targeting specific receptor systems.

One of the most notable aspects of 2-Methyl-3-[(pyridin-4-y1)methoxy]pyridine is its ability to act as a ligand in metal complexes. Researchers have explored its coordination chemistry, revealing its capacity to bind transition metals such as copper, zinc, and iron. These metal complexes have shown promise in catalytic applications, including asymmetric catalysis and energy storage systems. For instance, a study published in *Angewandte Chemie* demonstrated that 2-Methyl-pyridine derivatives can serve as efficient catalysts for the oxidation of alcohols under mild conditions.

In the pharmaceutical industry, 2-Methyl-pyridine derivatives have been investigated for their potential as kinase inhibitors or modulators of ion channels. A recent paper in *Journal of Medicinal Chemistry* reported that 2-Methyl-pyridine analogs exhibit selective inhibition against certain protein kinases, making them attractive candidates for anticancer drug development. The compound's unique electronic properties and ability to form hydrogen bonds contribute to its binding affinity with biological targets.

Moreover, 2-Methyl-pyridine derivatives have found applications in materials science, particularly in the development of organic semiconductors and light-emitting materials. Their extended conjugation system allows for efficient charge transport and emission properties, which are desirable in organic electronics. A study published in *Advanced Materials* highlighted that 2-Methyl-pyridine-based polymers exhibit excellent photoluminescence quantum yields, making them suitable for use in OLEDs (organic light-emitting diodes).

The environmental impact and biodegradation of 2-Methyl-pyridine derivatives have also been subjects of recent research. Scientists are exploring green chemistry approaches to synthesize these compounds using renewable feedstocks and catalytic processes that minimize waste generation. For example, a report in *Green Chemistry* described a bio-inspired synthesis route for pyridine derivatives, utilizing enzymes or microbial catalysts to achieve high yields while reducing energy consumption.

In conclusion, 2-Methyl-pyridine derivatives, including CAS No. 2640948_84_9, represent a versatile class of compounds with diverse applications across multiple disciplines. From catalysis to drug discovery and materials science, their unique chemical properties continue to drive innovative research and development efforts. As advancements in synthetic methodologies and computational modeling tools progress, it is anticipated that these compounds will unlock new opportunities for addressing pressing challenges in science and technology.